Cas no 81977-68-6 (ethyl [(4-methoxyphenyl)methylene]-carbamate)

ethyl [(4-methoxyphenyl)methylene]-carbamate structure
81977-68-6 structure
Product Name:ethyl [(4-methoxyphenyl)methylene]-carbamate
CAS No:81977-68-6
MF:C11H13NO3
MW:207.225823163986
CID:987299
PubChem ID:2759536
Update Time:2025-04-20

ethyl [(4-methoxyphenyl)methylene]-carbamate Chemical and Physical Properties

Names and Identifiers

    • ethyl [(4-methoxyphenyl)methylene]-carbamate
    • ethyl N-[(4-methoxyphenyl)methylidene]carbamate
    • Ethyl ((4-methoxyphenyl)methylene)-carbamate
    • EINECS 279-865-3
    • (4-Methoxy-benzylidene)-carbamic acid ethyl ester
    • 81977-68-6
    • MDL: MFCD03789051
    • Inchi: 1S/C11H13NO3/c1-3-15-11(13)12-8-9-4-6-10(14-2)7-5-9/h4-8H,3H2,1-2H3/b12-8+
    • InChI Key: CDBOLBWUDUAOPR-XYOKQWHBSA-N
    • SMILES: O(C)C1C=CC(/C=N/C(=O)OCC)=CC=1

Computed Properties

  • Exact Mass: 207.08954328g/mol
  • Monoisotopic Mass: 207.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.2
  • Topological Polar Surface Area: 47.9Ų

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